Cas no 20160-69-4 (Disiloxane, 1,3-bis(3-isocyanatopropyl)-1,1,3,3-tetramethyl-)

• Product Name: Disiloxane, 1,3-bis(3-isocyanatopropyl)-1,1,3,3-tetramethyl-
• CAS No: 20160-69-4
• MF: C₁₂H₂₄N₂O₃Si₂
• MW: 300.501564979553
• CID: 238960
• PubChem ID: 12691797
• Update Time: 2025-04-19

Disiloxane, 1,3-bis(3-isocyanatopropyl)-1,1,3,3-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• Disiloxane, 1,3-bis(3-isocyanatopropyl)-1,1,3,3-tetramethyl-
• 3-isocyanatopropyl-[3-isocyanatopropyl(dimethyl)silyl]oxy-dimethylsilane
• 1,3-Bis(3-isocyanatopropyl)-1,1,3,3-tetramethyldisiloxane
• LogP
• 20160-69-4
• DTXSID40507063
• SCHEMBL7625195

• Inchi： 1S/C12H24N2O3Si2/c1-18(2,9-5-7-13-11-15)17-19(3,4)10-6-8-14-12-16/h5-10H2,1-4H3
• InChI Key： LFHITXHDBPEMEZ-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(CCCN=C=O)O[Si](C)(C)CCCN=C=O

Computed Properties

• Exact Mass: 300.13262
• Monoisotopic Mass: 300.13254570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.1Ų

Experimental Properties

• PSA: 68.09